Cas no 174846-66-3 (11-benzyl-4-(butan-2-yl)-14-(hydroxymethyl)-17-methyl-19-oxa-6-thia-3,10,13,16,21,22-hexaazatricyclo[16.2.1.1~5,8~]docosa-1(20),5(22),7,18(21)-tetraene-2,9,12,15-tetrone)

• Product Name: 11-benzyl-4-(butan-2-yl)-14-(hydroxymethyl)-17-methyl-19-oxa-6-thia-3,10,13,16,21,22-hexaazatricyclo[16.2.1.1~5,8~]docosa-1(20),5(22),7,18(21)-tetraene-2,9,12,15-tetrone
• CAS No: 174846-66-3
• MF: C₂₇H₃₂N₆O₆S
• MW: 568.644584655762
• CID: 1360470
• PubChem ID: 177291
• Update Time: 2025-04-20

11-benzyl-4-(butan-2-yl)-14-(hydroxymethyl)-17-methyl-19-oxa-6-thia-3,10,13,16,21,22-hexaazatricyclo[16.2.1.1~5,8~]docosa-1(20),5(22),7,18(21)-tetraene-2,9,12,15-tetrone Chemical and Physical Properties

Names and Identifiers

• 11-benzyl-4-(butan-2-yl)-14-(hydroxymethyl)-17-methyl-19-oxa-6-thia-3,10,13,16,21,22-hexaazatricyclo[16.2.1.1~5,8~]docosa-1(20),5(22),7,18(21)-tetraene-2,9,12,15-tetrone
• 19-Oxa-6-thia-3,10,13,16,21,22-hexaazatricyclo(162115,8)docosa-5(22),7,18(21),20-tetraene-2,9,12,15-tetrone, 14-(hydroxymethyl)-17-methyl-4-(1-methylpropyl)-11-(phenylmethyl)-, (4S-(4R*(R*),11S*,14S*,17R*))-
• Raocyclamide B
• DTXSID00938591
• 174846-66-3
• 19-Oxa-6-thia-3,10,13,16,21,22-hexaazatricyclo(162115,8)docosa-5(22),7,18(21),20-tetraene-2,9,12,15-tetrone, 14-(hydroxymethyl)-17-methyl-4-((1S)-1-methylpropyl)-11-(phenylmethyl)-, (4S,11R,14R,17S)-

• Inchi： 1S/C27H32N6O6S/c1-4-14(2)21-27-32-20(13-40-27)25(38)29-17(10-16-8-6-5-7-9-16)22(35)30-18(11-34)23(36)28-15(3)26-31-19(12-39-26)24(37)33-21/h5-9,12-15,17-18,21,34H,4,10-11H2,1-3H3,(H,28,36)(H,29,38)(H,30,35)(H,33,37)
• InChI Key： YHWCLQASEOOYBT-UHFFFAOYSA-N
• SMILES： S1C=C2C(NC(C(NC(CO)C(NC(C)C3=NC(=CO3)C(NC(C1=N2)C(C)CC)=O)=O)=O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 568.21066
• Monoisotopic Mass: 568.21040394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 40
• Rotatable Bond Count: 5
• Complexity: 920
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 204Ų

Experimental Properties

• PSA: 175.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclic peptides